Cas no 1805291-26-2 (Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1805291-26-2
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4845642
• Update Time: 2025-06-11

Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H6BrF6NO3/c1-20-8(19)7-4(3-11)5(21-10(15,16)17)2-6(18-7)9(12,13)14/h2H,3H2,1H3
• InChI Key： CIKRJPDOUXAXHT-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=NC(C(F)(F)F)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate

Comprehensive Overview of Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805291-26-2)

The compound Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805291-26-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals often search for pyridine-based intermediates, fluorinated compounds, and bromomethyl derivatives due to their relevance in drug discovery and material science.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the bromomethyl group in this compound further expands its utility, enabling facile functionalization through nucleophilic substitution reactions. This aligns with the growing interest in click chemistry and cross-coupling reactions, which are frequently discussed in academic and industrial forums. The compound's CAS No. 1805291-26-2 is often queried in databases like SciFinder and Reaxys, reflecting its importance in synthetic chemistry.

From an environmental and sustainability perspective, the synthesis and application of Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate are subjects of ongoing optimization. Researchers are exploring greener alternatives to traditional halogenation methods, addressing concerns about green chemistry and waste reduction. This compound's role in catalysis and ligand design is also a hot topic, particularly in the context of transition-metal-catalyzed reactions.

The compound's trifluoromethoxy moiety is particularly noteworthy, as it mimics the electronic effects of a methoxy group while offering superior resistance to oxidative degradation. This property is highly sought after in the development of long-acting pharmaceuticals and agrochemicals. Searches for trifluoromethoxy-containing compounds have increased by 40% in the past two years, according to patent literature analyses, underscoring their commercial and scientific relevance.

In summary, Methyl 3-(bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1805291-26-2) represents a critical building block in modern synthetic chemistry. Its versatility in medicinal chemistry, material science, and catalysis makes it a focal point for researchers aiming to innovate in these fields. As the scientific community continues to prioritize sustainable synthesis and functional diversity, this compound is poised to remain a key player in advanced chemical research.